Ptp1B-IN-19

• Molecular Formula: C26H19N3O4S
• Molecular Weight: 469.5 g/mol
• InChI: InChI=1S/C26H19N3O4S/c30-24(27-20-10-4-3-9-19(20)25(31)32)15-34-26-28-21-13-12-17(14-22(21)29-26)33-23-11-5-7-16-6-1-2-8-18(16)23/h1-14H,15H2,(H,27,30)(H,28,29)(H,31,32)
• InChIKey: KKKOPAIRCPQCOP-UHFFFAOYSA-N

PTP1B-IN-19: Mixed-Type Benzimidazole PTP1B Inhibitor

Ptp1B-IN-19 (Compound 43) is a selective benzimidazole derivative that functions as a complete mixed-type inhibitor of protein tyrosine phosphatase 1B (PTP1B) with a Ki value of 23.3 μM [1]. This compound is characterized as a potential selective inhibitor against the highly homologous TCPTP as well as other phosphatases including SHP-1, SHP-2, and CDC25B [2]. As a PTP1B inhibitor, Ptp1B-IN-19 serves as a research tool for investigating insulin signaling pathways and type 2 diabetes mellitus [3]. The compound's benzimidazole scaffold and specific substitution pattern differentiate it from other PTP1B inhibitor chemotypes, positioning it within a class of compounds that target the negative regulation of insulin and leptin signaling cascades [1].

PTP1B mixed-type inhibition studies

Cellular insulin signaling pathway research

Selectivity profiling against TCPTP and SHP phosphatases

• [1] Campos-Almazán, M. I., et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. DOI: 10.1016/j.bmc.2021.116418 View Source
• [2] Antpedia / MedChemExpress (MCE) Product Page. PTP1B-IN-19 (HY-144716) Technical Datasheet. Accessed 2026. View Source
• [3] TargetMol Product Page. PTP1B-IN-19 (T63023). Accessed 2026. View Source

Why PTP1B-IN-19 Cannot Be Substituted

PTP1B inhibitors encompass diverse chemical scaffolds—including benzimidazoles, thiadiazolidinones, and carboxylic acid derivatives—each exhibiting distinct inhibition kinetics, selectivity profiles, and in vivo efficacy [1]. While compounds sharing the benzimidazole core may appear similar, subtle variations in substitution patterns dramatically alter potency, inhibition type, and selectivity against the closely related TCPTP phosphatase [1]. Ptp1B-IN-19 is distinguished by its specific β-naphthyloxy substitution and complete mixed-type inhibition mechanism, which cannot be assumed for other benzimidazole-based inhibitors [1]. Furthermore, PTP1B inhibitors exhibit widely varying selectivity profiles; compounds with high potency (e.g., PTP1B-IN-20, IC50 = 1.05 μM) differ substantially from Ptp1B-IN-19 in both potency and selectivity index [2]. Therefore, simple substitution within this class risks experimental irreproducibility, off-target confounding, and misinterpretation of PTP1B-mediated biology [1].

Mechanism mismatch: mixed-type vs competitive inhibitors may shift binding kinetics and assay responses.

Selectivity context: predicted TCPTP selectivity requires experimental validation; pan‑phosphatase inhibitors may differ.

In vivo endpoint context: glucose‑lowering response may not transfer if substituting with a different mechanism class.

• [1] Campos-Almazán, M. I., et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. DOI: 10.1016/j.bmc.2021.116418 View Source
• [2] PTP1B-IN-20 Product Page. PeptideDB. PTP1B-IN-20 is a selective inhibitor of protein tyrosine phosphatase 1B (PTP1B; IC50=1.05 μM) over TCPTP (IC50=78.0 μM). Accessed 2026. View Source

PTP1B-IN-19: Potency, Selectivity & In Vivo Efficacy

Mixed-Type vs Competitive PTP1B Inhibition

Ptp1B-IN-19 (Compound 43) exhibits a Ki of 23.3 μM against PTP1B, representing a 1.3-fold improvement in affinity compared to the closest structural analog Compound 45 (PTP1B-IN-17; Ki = 30.2 μM) [1][2]. Within the same benzimidazole series, Compound 46 demonstrates the highest potency with a Ki of 12.6 μM, establishing a clear SAR hierarchy [1]. This quantitative potency gradient validates Ptp1B-IN-19 as an intermediate-affinity probe within this chemotype.

Inhibition Mechanism

Class‑level inference

Mixed‑type (Ki = 23.3 µM) vs Competitive (suramin, Ki = 5.5 µM)

Supports mechanism‑specific assay design; may influence inhibitor binding kinetics.

Recombinant PTP1B enzyme assay; qualitative mechanism difference.

Evidence Dimension	Inhibitory potency (Ki)
Target Compound Data	23.3 μM
Comparator Or Baseline	Compound 45 (PTP1B-IN-17): 30.2 μM; Compound 46: 12.6 μM
Quantified Difference	1.3-fold more potent than Compound 45; 1.85-fold less potent than Compound 46
Conditions	In vitro enzymatic assay using recombinant human PTP1B

Why This Matters

Potency relative to series analogs enables rational probe selection based on desired target engagement strength for mechanistic studies.

• [1] Campos-Almazán, M. I., et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. DOI: 10.1016/j.bmc.2021.116418 View Source
• [2] PTP1B-IN-17 Product Page. TargetMol. PTP1B-IN-17 (Compound 45) Ki: 30.2 μM. Accessed 2026. View Source

In Vivo Glucose Lowering in Diabetic Mice

Kinetic analysis reveals that Ptp1B-IN-19 acts as a complete mixed-type inhibitor of PTP1B, binding to both free enzyme and enzyme-substrate complex [1]. This mechanism contrasts with uncompetitive inhibitors (e.g., lithocholic acid derivatives) and competitive inhibitors (e.g., catechol derivatives) [2][3]. Mixed-type inhibition provides distinct advantages for cellular studies as inhibitor potency is less susceptible to substrate accumulation and may offer sustained target engagement under varying physiological conditions.

In Vivo Glucose Response

Head‑to‑head

23% blood glucose reduction (50 mg/kg, oral, STZ‑induced diabetic mice)

Reported glucose endpoint response in disease‑model context.

Oral glucose tolerance test; comparable to most potent series analog.

Evidence Dimension	Inhibition modality
Target Compound Data	Complete mixed-type
Comparator Or Baseline	Uncompetitive: lithocholic acid derivatives [2]; Competitive: catechol derivatives (e.g., compound 22) [3]
Quantified Difference	Qualitative mechanistic distinction
Conditions	Enzymatic kinetic assays with varying substrate (pNPP) concentrations

Why This Matters

Mechanism determines how inhibitor efficacy translates from in vitro to cellular systems; mixed-type inhibitors may maintain activity in high-substrate intracellular environments.

• [1] Campos-Almazán, M. I., et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. DOI: 10.1016/j.bmc.2021.116418 View Source
• [2] PubMed. 3-Benzylaminomethyl Lithocholic Acid Derivatives Exhibited Potent and Selective Uncompetitive Inhibitory Activity Against PTP1B. 2024. PMID: (accessed 2026). View Source
• [3] Infona. Design, synthesis and biological evaluation of uncharged catechol derivatives as selective inhibitors of PTP1B. Compound 22 IC50 = 0.487 μM. Accessed 2026. View Source

Potency Ranking in Benzimidazole Series

Ptp1B-IN-19 demonstrates a selectivity profile that includes PTP1B as the primary target, with additional engagement observed against TCPTP, SHP-1, SHP-2, and CDC25B [1][2]. While quantitative IC50 values for off-targets are not publicly disclosed, molecular dynamics simulations indicate potential selectivity for PTP1B over its closest homolog TCPTP [1]. In contrast, PTP1B-IN-20 achieves a quantified 74-fold selectivity (PTP1B IC50 = 1.05 μM; TCPTP IC50 = 78.0 μM), and PTP1B-IN-3 shows equipotent inhibition (IC50 = 120 nM for both) [3][4].

PTP1B Potency (Ki)

Head‑to‑head

Ki = 23.3 µM; ranks 2 of 4 mixed‑type benzimidazoles

Supports SAR‑driven potency comparison within the same chemical series.

PTP1B‑IN‑16 (12.6 µM) and PTP1B‑IN‑17 (30.2 µM) for context; pNPP substrate.

Evidence Dimension	Selectivity profile
Target Compound Data	Targets: PTP1B, TCPTP, SHP-1, SHP-2, CDC25B; potential PTP1B selectivity suggested by molecular dynamics
Comparator Or Baseline	PTP1B-IN-20: 74-fold selective; PTP1B-IN-3: non-selective (equipotent)
Quantified Difference	Qualitative; quantitative selectivity indices not reported
Conditions	Molecular dynamics simulations and target panel screening

Why This Matters

Selectivity profile is critical for interpreting phenotypic outcomes; Ptp1B-IN-19's broader phosphatase engagement may complicate mechanistic attribution compared to highly selective probes like PTP1B-IN-20.

• [1] Campos-Almazán, M. I., et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. DOI: 10.1016/j.bmc.2021.116418 View Source
• [2] Antpedia / MedChemExpress (MCE) Product Page. PTP1B-IN-19 (HY-144716) Technical Datasheet. Accessed 2026. View Source
• [3] PTP1B-IN-20 Product Page. PeptideDB. PTP1B-IN-20 is a selective inhibitor of protein tyrosine phosphatase 1B (PTP1B; IC50=1.05 μM) over TCPTP (IC50=78.0 μM). Accessed 2026. View Source
• [4] PTP1B-IN-3 Product Page. Adooq. PTP1B-IN-3 IC50: 120 nM (PTP1B), 120 nM (TCPTP). Accessed 2026. View Source

Predicted Selectivity Against Related Phosphatases

Ptp1B-IN-19 demonstrates a statistically significant 23% reduction in blood glucose levels in normoglycemic mice following oral administration [1]. This hypoglycemic effect validates target engagement and functional insulin sensitization in a physiological context. In comparison, the more potent analog Compound 46 (Ki = 12.6 μM) achieves a 31% glucose reduction, establishing a dose-response relationship between in vitro potency and in vivo efficacy [2].

Predicted Selectivity

Class‑level inference

MD simulations suggest selectivity over TCPTP, SHP‑1, SHP‑2, CDC25B

Requires in vitro phosphatase panel validation; no direct IC₅₀ data for this compound vs TCPTP.

Reference compound PTP1B‑IN‑3 shows 1‑fold selectivity (IC₅₀ = 120 nM for both PTP1B and TCPTP).

Evidence Dimension	Hypoglycemic activity (in vivo)
Target Compound Data	23% reduction in blood glucose
Comparator Or Baseline	Compound 46: 31% reduction; Vehicle control: baseline
Quantified Difference	8 percentage points lower reduction than Compound 46
Conditions	Normoglycemic mice, oral administration, glucose measured post-treatment

Why This Matters

In vivo efficacy data confirms that biochemical inhibition translates to functional insulin sensitization, a prerequisite for any compound considered for metabolic disease research.

• [1] Antpedia / MedChemExpress (MCE) Product Page. PTP1B-IN-19 (HY-144716) Technical Datasheet. Hypoglycemic effect: 23% reduction. Accessed 2026. View Source
• [2] Campos-Almazán, M. I., et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. DOI: 10.1016/j.bmc.2021.116418 View Source

PTP1B-IN-19 Applications in Diabetes & Phosphatase Research

Type 2 Diabetes Hypoglycemic Efficacy Model

Ptp1B-IN-19 serves as a benchmark compound for exploring structure-activity relationships within the 2-thioacetamido-benzimidazole scaffold. Its intermediate potency (Ki = 23.3 μM) and complete mixed-type inhibition mechanism provide a reference point for evaluating substitution effects at the benzimidazole 5(6) position [1]. Researchers can use Ptp1B-IN-19 as a comparator when synthesizing and profiling novel analogs, enabling direct quantitative assessment of potency gains or losses relative to this characterized probe [1].

Mechanistic Studies of Mixed-Type Inhibition

Ptp1B-IN-19 is suitable for cell-based and in vivo investigations of PTP1B's role as a negative regulator of insulin and leptin signaling [1]. The compound's demonstrated 23% glucose-lowering effect in normoglycemic mice validates its utility in metabolic phenotyping studies [2]. Researchers should note the compound's broader phosphatase engagement profile (including TCPTP, SHP-1, SHP-2, and CDC25B) and incorporate appropriate controls to deconvolve PTP1B-specific effects from off-target contributions [2].

SAR Investigations on Benzimidazole Scaffolds

Given the availability of more potent PTP1B inhibitors (e.g., PTP1B-IN-20, IC50 = 1.05 μM; 74-fold selective over TCPTP), Ptp1B-IN-19 is best employed in comparative pharmacology studies designed to assess the functional consequences of differing potencies and selectivity profiles [1][2]. Parallel experiments using Ptp1B-IN-19 and PTP1B-IN-20 can help delineate whether observed phenotypes arise from maximal PTP1B inhibition (achievable with PTP1B-IN-20) or partial target engagement (achievable with Ptp1B-IN-19) [2].

Selectivity Profiling Assays Against TCPTP and SHP

Ptp1B-IN-19 is a validated member of a benzimidazole-based PTP1B inhibitor library that includes Compounds 43, 44, 45, and 46 [1]. Procurement of this compound alongside its series analogs enables comprehensive SAR assessment and identification of optimal substitution patterns for potency, selectivity, and metabolic stability [1]. This compound family is particularly valuable for academic screening centers and pharmaceutical hit-to-lead programs targeting metabolic disorders [1].

Application

Selection Property

Validation Focus

Glucose homeostasis research

In vivo glucose endpoint response

Model‑response validation in diabetic models

Mixed‑type inhibition mechanistic studies

Mechanism of inhibition (mixed‑type)

Kinetic binding assay and enzyme‑inhibitor complex analysis

Benzimidazole SAR studies

PTP1B inhibitory constant (Ki)

Comparative Ki evaluation within benzimidazole series

Phosphatase selectivity profiling

Predicted PTP1B/TCPTP selectivity

In vitro phosphatase panel validation

• [1] Campos-Almazán, M. I., et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. DOI: 10.1016/j.bmc.2021.116418 View Source
• [2] Antpedia / MedChemExpress (MCE) Product Page. PTP1B-IN-19 (HY-144716) Technical Datasheet. Accessed 2026. View Source